Cas no 862739-48-8 (4-(4-chlorobenzenesulfonyl)-N-(3-methoxypropyl)-2-(4-methylphenyl)-1,3-oxazol-5-amine)
862739-48-8 structure
Product Name:4-(4-chlorobenzenesulfonyl)-N-(3-methoxypropyl)-2-(4-methylphenyl)-1,3-oxazol-5-amine
CAS No:862739-48-8
MF:C20H21ClN2O4S
MW:420.909743070602
CID:5421088
PubChem ID:16812300
Update Time:2023-11-21
4-(4-chlorobenzenesulfonyl)-N-(3-methoxypropyl)-2-(4-methylphenyl)-1,3-oxazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-((4-chlorophenyl)sulfonyl)-N-(3-methoxypropyl)-2-(p-tolyl)oxazol-5-amine
- F3309-1539
- 862739-48-8
- STK875250
- 4-[(4-chlorophenyl)sulfonyl]-N-(3-methoxypropyl)-2-(4-methylphenyl)-1,3-oxazol-5-amine
- AKOS002744384
- 4-(4-CHLOROBENZENESULFONYL)-N-(3-METHOXYPROPYL)-2-(4-METHYLPHENYL)-1,3-OXAZOL-5-AMINE
- 4-[(4-Chlorophenyl)sulfonyl]-N-(3-methoxypropyl)-2-(4-methylphenyl)-5-oxazolamine
- 4-(4-chlorobenzenesulfonyl)-N-(3-methoxypropyl)-2-(4-methylphenyl)-1,3-oxazol-5-amine
-
- Inchi: 1S/C20H21ClN2O4S/c1-14-4-6-15(7-5-14)18-23-20(19(27-18)22-12-3-13-26-2)28(24,25)17-10-8-16(21)9-11-17/h4-11,22H,3,12-13H2,1-2H3
- InChI Key: HZEBNIXIAMTNLZ-UHFFFAOYSA-N
- SMILES: O1C(NCCCOC)=C(S(C2=CC=C(Cl)C=C2)(=O)=O)N=C1C1=CC=C(C)C=C1
Computed Properties
- Exact Mass: 420.0910560g/mol
- Monoisotopic Mass: 420.0910560g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 8
- Complexity: 569
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 89.8Ų
Experimental Properties
- Density: 1.304±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 621.0±65.0 °C(Predicted)
- pka: -2.05±0.10(Predicted)
4-(4-chlorobenzenesulfonyl)-N-(3-methoxypropyl)-2-(4-methylphenyl)-1,3-oxazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3309-1539-2μmol |
4-(4-chlorobenzenesulfonyl)-N-(3-methoxypropyl)-2-(4-methylphenyl)-1,3-oxazol-5-amine |
862739-48-8 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3309-1539-5μmol |
4-(4-chlorobenzenesulfonyl)-N-(3-methoxypropyl)-2-(4-methylphenyl)-1,3-oxazol-5-amine |
862739-48-8 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3309-1539-10μmol |
4-(4-chlorobenzenesulfonyl)-N-(3-methoxypropyl)-2-(4-methylphenyl)-1,3-oxazol-5-amine |
862739-48-8 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3309-1539-20μmol |
4-(4-chlorobenzenesulfonyl)-N-(3-methoxypropyl)-2-(4-methylphenyl)-1,3-oxazol-5-amine |
862739-48-8 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3309-1539-1mg |
4-(4-chlorobenzenesulfonyl)-N-(3-methoxypropyl)-2-(4-methylphenyl)-1,3-oxazol-5-amine |
862739-48-8 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3309-1539-2mg |
4-(4-chlorobenzenesulfonyl)-N-(3-methoxypropyl)-2-(4-methylphenyl)-1,3-oxazol-5-amine |
862739-48-8 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3309-1539-3mg |
4-(4-chlorobenzenesulfonyl)-N-(3-methoxypropyl)-2-(4-methylphenyl)-1,3-oxazol-5-amine |
862739-48-8 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3309-1539-4mg |
4-(4-chlorobenzenesulfonyl)-N-(3-methoxypropyl)-2-(4-methylphenyl)-1,3-oxazol-5-amine |
862739-48-8 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3309-1539-5mg |
4-(4-chlorobenzenesulfonyl)-N-(3-methoxypropyl)-2-(4-methylphenyl)-1,3-oxazol-5-amine |
862739-48-8 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3309-1539-10mg |
4-(4-chlorobenzenesulfonyl)-N-(3-methoxypropyl)-2-(4-methylphenyl)-1,3-oxazol-5-amine |
862739-48-8 | 90%+ | 10mg |
$79.0 | 2023-04-26 |
4-(4-chlorobenzenesulfonyl)-N-(3-methoxypropyl)-2-(4-methylphenyl)-1,3-oxazol-5-amine Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Sethuraman Sathyamoorthi,M. Kanagaraj,Murugavel Kathiresan J. Mater. Chem. A, 2016,4, 4562-4569
-
Pavel Karásek,Jakub Grym,Michal Roth,Josef Planeta,František Foret Lab Chip, 2015,15, 311-318
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